Cas no 1503209-20-8 (1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole)
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole
- 1H-Pyrazole, 1-methyl-3-(3-pyrrolidinylmethyl)-
- EN300-1668899
- 1503209-20-8
-
- Inchi: 1S/C9H15N3/c1-12-5-3-9(11-12)6-8-2-4-10-7-8/h3,5,8,10H,2,4,6-7H2,1H3
- InChI Key: DFPHKYOYMTWKHO-UHFFFAOYSA-N
- SMILES: N1(C)C=CC(CC2CCNC2)=N1
Computed Properties
- Exact Mass: 165.126597491g/mol
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 287.6±15.0 °C(Predicted)
- pka: 10.20±0.10(Predicted)
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1668899-0.05g |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 0.05g |
$229.0 | 2023-06-04 | |
| Enamine | EN300-1668899-0.1g |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 0.1g |
$342.0 | 2023-06-04 | |
| Enamine | EN300-1668899-0.25g |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 0.25g |
$487.0 | 2023-06-04 | |
| Enamine | EN300-1668899-0.5g |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 0.5g |
$768.0 | 2023-06-04 | |
| Enamine | EN300-1668899-1.0g |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 1g |
$986.0 | 2023-06-04 | |
| Enamine | EN300-1668899-2.5g |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 2.5g |
$1931.0 | 2023-06-04 | |
| Enamine | EN300-1668899-5.0g |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 5g |
$2858.0 | 2023-06-04 | |
| Enamine | EN300-1668899-10.0g |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 10g |
$4236.0 | 2023-06-04 | |
| 1PlusChem | 1P0289L2-50mg |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 50mg |
$335.00 | 2024-06-20 | |
| 1PlusChem | 1P0289L2-100mg |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole |
1503209-20-8 | 95% | 100mg |
$485.00 | 2024-06-20 |
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole
Introduction to 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole (CAS No. 1503209-20-8)
1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 1503209-20-8, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a methyl group at the 1-position, combined with a pyrrolidin-3-ylmethyl substituent at the 3-position of the pyrazole ring, contributes to its unique chemical properties and reactivity. These structural elements not only influence its interactions with biological targets but also open up diverse possibilities for its application in medicinal chemistry.
The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its role in various pharmacological applications. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of additional functional groups, such as the methyl and pyrrolidin-3-ylmethyl moieties in this compound, further modulates its pharmacological profile. Such modifications can enhance binding affinity to target enzymes or receptors, leading to improved therapeutic efficacy.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The structural motif of 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole aligns well with this trend, as it combines the versatility of the pyrazole scaffold with the potential of the pyrrolidine ring system. The pyrrolidin-3-ylmethyl group, in particular, is known to enhance solubility and bioavailability, which are critical factors in drug design. This feature makes the compound an attractive candidate for further exploration in pharmaceutical research.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Small molecules that can selectively inhibit specific biological targets have revolutionized modern medicine. The unique structural features of 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole suggest that it may interact with various enzymes and receptors involved in disease pathways. For instance, studies have indicated that pyrazole derivatives can modulate kinases and other enzymes implicated in cancer progression. The presence of the methyl group and the pyrrolidin-3-ylmethyl substituent may enhance binding interactions with these targets, leading to potent inhibitory effects.
Moreover, the compound's potential role in drug development extends beyond oncology. Research has shown that pyrazole-based compounds can exhibit anti-inflammatory properties by inhibiting key inflammatory mediators. The structural flexibility of 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole allows for further derivatization, enabling chemists to fine-tune its pharmacological properties. This adaptability is crucial for optimizing drug candidates for clinical use.
The synthesis of 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies are employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often utilized to construct the complex core structure efficiently. The synthesis process also emphasizes minimizing side reactions to obtain a product that is suitable for further pharmacological evaluation.
In terms of analytical characterization, modern spectroscopic techniques play a pivotal role in confirming the identity and purity of 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms the molecular weight and fragmentation patterns. Additionally, high-performance liquid chromatography (HPLC) is used to assess purity and isolate desired compounds from impurities.
The pharmacokinetic profile of a compound is another critical factor in drug development. Studies on related pyrazole derivatives have suggested that modifications such as those present in 1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole can influence absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters early in the development process helps predict how a drug will behave within the body and informs dosing strategies.
Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how 1-methyl-3-[(pyrrolidin-3-yli)methyl]-1H-pyrazole interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action, guiding experimental design and optimization efforts.
The potential therapeutic applications of this compound are further supported by preclinical studies conducted on structurally related molecules. For instance, certain pyrazole derivatives have demonstrated efficacy in animal models of inflammation and cancer. While more research is needed to fully understand the therapeutic potential of 1-methyl-[email protected]-(pyrrolidin[email protected])methyl)-[email protected] ([email protected])], these findings underscore its promise as a lead compound for drug discovery.
Future directions in research may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity for specific biological targets. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—could expand its therapeutic utility.
In conclusion,[email protected] stands out as a significant molecule in pharmaceutical chemistry due to its unique structure and potential biological activities。 Its combination of structural features makes it an attractive candidate for further exploration, particularly in developing novel therapeutics targeting various diseases。 As research continues, we can expect more insights into its pharmacological properties, paving the way for innovative treatments。
1503209-20-8 (1-methyl-3-[(pyrrolidin-3-yl)methyl]-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)